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Compound of Interest

Compound Name: Bismuth nitrate

Cat. No.: B081892

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling precautions
for bismuth nitrate in a laboratory setting. Designed for professionals in research and drug
development, this document consolidates critical data, outlines experimental protocols, and
visualizes key safety workflows to ensure safe and compliant laboratory practices.

Chemical and Physical Properties

Bismuth (I11) nitrate, most commonly available as the pentahydrate (Bi(NOs)3-5H20), is a white,
crystalline solid.[1] It is important to understand its physical and chemical properties to handle it
safely.
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Property Value Reference
Molecular Formula Bi(NO3)3-5H20 [2]
Molar Mass 485.07 g/mol [1]
Appearance Colorless to white, hygroscopic 3]
crystals
Odor Slight nitric acid odor [4]
Melting Point 30 °C (decomposes) [1]
Boiling Point 75-80 °C (decomposes) [1]
Density 2.83 g/cm?3 [1]

Decomposes in water to form
bismuth oxynitrate. Soluble in
B dilute acids (e.qg., nitric acid,
Solubility o [1][5][6]
acetic acid), acetone, and
glycerol. Insoluble in ethanol

and ethyl acetate.

Stable under normal
Sabilt conditions, but is hygroscopic
abili
Y and can be sensitive to light

and moisture.[7][8][9]

Hazard Identification and Classification

Bismuth nitrate is classified as a hazardous substance and requires careful handling. The
primary hazards are its oxidizing properties and its potential to cause irritation.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statement
Classification
Oxidizing Solid H272: May intensify
& Danger _ o
(Category 2) fire; oxidizer.[2]
Skin
) o ) H315: Causes skin
Corrosion/Irritation Warning L
irritation.[2]
(Category 2)
Serious Eye )
o ] H319: Causes serious
Damage/Eye lrritation Warning o
eye irritation.[2]
(Category 2A)
Specific Target Organ

Toxicity - Single
. ) H335: May cause
Exposure (Respiratory Warning ) o
L respiratory irritation.[2]
tract irritation)

(Category 3)

Toxicological Data

While bismuth compounds are generally considered less toxic than other heavy metals, they
are not without risk.[10] Overexposure can lead to adverse health effects.

Toxicological

Value Species Route Reference
Data
LD50 (Lethal
4042 mg/kg Rat Oral [11]
Dose, 50%)
LD50 (Lethal
3710 mg/kg Mouse Oral [11]

Dose, 50%)

Occupational Exposure Limits:

As of the date of this document, specific Permissible Exposure Limits (PELs) from OSHA,
Recommended Exposure Limits (RELs) from NIOSH, or Threshold Limit Values (TLVS) from
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ACGIH have not been established for bismuth nitrate.[1][5][12] In the absence of specific
limits, it is prudent to handle bismuth nitrate with care to minimize any potential exposure.

Safety and Handling Precautions

Adherence to strict safety protocols is mandatory when working with bismuth nitrate.

Engineering Controls

o Ventilation: Work with bismuth nitrate should be conducted in a well-ventilated area.[13] A
fume hood is recommended, especially when heating the substance or creating dust.[12]

o Eyewash Stations and Safety Showers: These should be readily accessible in any laboratory
where bismuth nitrate is handled.[14]

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling bismuth nitrate:

Eye Protection: Chemical safety goggles or a face shield are required.[15]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are mandatory.[10]

» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[15]

» Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should
be used.[7]

Hygiene Practices

e Wash hands thoroughly with soap and water after handling bismuth nitrate and before
leaving the laboratory.[14]

e Do not eat, drink, or smoke in areas where bismuth nitrate is handled or stored.[14]

» Contaminated clothing should be removed and washed before reuse.[14]

Storage
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[7]

o Keep away from combustible materials, organic substances, reducing agents, and strong
acids due to its oxidizing nature.[7][8]

e Protect from moisture and direct sunlight.[8]

Emergency Procedures

First Aid Measures
Exposure Route First Aid Procedure

Move the affected person to fresh air. If
Inhalation breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.[16]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation develops.[16]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[16]

) Do NOT induce vomiting. Rinse the mouth with
Ingestion ] ) ] )
water. Seek immediate medical attention.[16]

Fire Fighting Measures

« Bismuth nitrate is not combustible but is a strong oxidizer and can intensify fires.[2]

e In case of a fire involving bismuth nitrate, use water spray, carbon dioxide, dry chemical
powder, or foam.[13]

o Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.
[13]
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Accidental Release Measures

o Small Spills: Carefully sweep up the spilled solid, avoiding dust generation, and place it in a
sealed container for disposal.[7]

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material and place it in a
suitable container for disposal.[12]

Experimental Protocols and Workflows

Bismuth nitrate is a versatile reagent used in various laboratory procedures. The following are
examples of experimental protocols with an emphasis on safety.

Preparation of Bismuth Oxynitrate via Hydrolysis

Bismuth nitrate readily hydrolyzes in water to form bismuth oxynitrate.[13]

Methodology:

In a well-ventilated fume hood, dissolve 42 grams of bismuth nitrate pentahydrate in a
solution of 10 mL of 6 N nitric acid and 20 mL of water.

e Pour the resulting solution into 2 liters of cold, deionized water while stirring continuously. A
white precipitate of bismuth oxynitrate will form.

» Allow the precipitate to settle completely.

o Decant the supernatant and filter the precipitate using a Buchner funnel.

o Wash the collected bismuth oxynitrate with a small amount of deionized water.
e Dry the product in a desiccator.

Safety Workflow for Bismuth Nitrate Hydrolysis:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.sciencecompany.com/msds/Bismuth_Nitrate_SDS.pdf
https://nano-fab.git-pages.rit.edu/lab-user-information/SDS/sds_bismuth_nitrate_pentahydrate.pdf
https://www.benchchem.com/product/b081892?utm_src=pdf-body
https://www.benchchem.com/product/b081892?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10855265/
https://www.benchchem.com/product/b081892?utm_src=pdf-body
https://www.benchchem.com/product/b081892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Preparation

Don appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves

Y

Work in a certified
chemical fume hood

Y

Weigh bismuth nitrate
and prepare acid solution

Reagtion

Y

Dissolve bismuth nitrate
in nitric acid solution

\

Pour solution into water
to precipitate BIONOs

Y

Allow precipitate to settle

Workup & Cleanup
Y

Filter and wash the
bismuth oxynitrate

Y

Dry the final product

Y
Dispose of waste solutions
and contaminated materials

according to institutional guidelines

Click to download full resolution via product page

Bismuth Nitrate Hydrolysis Workflow

Bismuth Nitrate as a Catalyst in Organic Synthesis
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Bismuth nitrate is an effective Lewis acid catalyst for various organic transformations, such as
the Michael addition.[16]

General Methodology for a Catalyzed Reaction:

o Set up the reaction apparatus in a fume hood.

o Charge the reaction vessel with the substrate, reagent, and solvent.
e Add a catalytic amount of bismuth nitrate (typically 1-10 mol%).

« Stir the reaction mixture at the appropriate temperature for the required time, monitoring the
reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

» Upon completion, quench the reaction and perform an agueous workup.

o Extract the product with an organic solvent, dry the organic layer, and concentrate it under
reduced pressure.

Purify the crude product by chromatography or recrystallization.

Toxicological Mechanisms and Signaling Pathways

The toxicity of bismuth compounds, though generally low, can manifest through various
mechanisms at the cellular level. Overexposure can lead to the induction of apoptosis
(programmed cell death) and the modulation of inflammatory pathways. One key pathway
implicated is the NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells)
signaling pathway, which plays a crucial role in regulating the immune response to infection
and inflammation.[13]

Simplified Overview of Bismuth-Induced Cellular Response:
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Bismuth-Induced Cellular Signaling

Waste Disposal
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Waste containing bismuth nitrate must be disposed of as hazardous waste in accordance with
local, state, and federal regulations.[8]

» Solid Waste: Collect solid bismuth nitrate waste and contaminated materials in a clearly
labeled, sealed container.

e Liquid Waste: Aqueous solutions containing bismuth nitrate should be collected in a
designated hazardous waste container. Do not pour down the drain.[8]

Consult your institution's environmental health and safety (EHS) department for specific
disposal procedures.

This guide is intended to provide comprehensive safety and handling information for bismuth
nitrate in a laboratory setting. It is not a substitute for formal safety training and a thorough
understanding of the specific hazards of any experimental procedure. Always consult the
Safety Data Sheet (SDS) for the most up-to-date information before working with any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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